Cas no 222404-26-4 ((4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid)

(4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid structure
222404-26-4 structure
Product Name:(4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid
CAS No:222404-26-4
MF:C12H16N2O2S
MW:252.332641601563
MDL:MFCD01244649
CID:1411694
PubChem ID:2825746
Update Time:2025-07-23

(4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, (4R)-
    • (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid
    • AKOS010386876
    • STK032247
    • EN300-302498
    • NS-03778
    • (4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
    • SCHEMBL8870735
    • CS-0300239
    • (4r)-2-(4-(Dimethylamino)phenyl)thiazolidine-4-carboxylic acid
    • (R)-2-(4-Dimethylamino-phenyl)-thiazolidine-4-carboxylic acid
    • DTXSID901176677
    • 222404-26-4
    • (4R)-2-[4-(Dimethylamino)phenyl]-4-thiazolidinecarboxylic acid
    • MDL: MFCD01244649
    • Inchi: 1S/C12H16N2O2S/c1-14(2)9-5-3-8(4-6-9)11-13-10(7-17-11)12(15)16/h3-6,10-11,13H,7H2,1-2H3,(H,15,16)/t10-,11?/m0/s1
    • InChI Key: UVBBPRJLXWJSHK-VUWPPUDQSA-N
    • SMILES: S1C[C@@H](C(=O)O)NC1C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 252.09338
  • Monoisotopic Mass: 252.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 52.57

(4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM515029-1g
(2R)-2-(4-(Dimethylamino)phenyl)thiazolidine-4-carboxylic acid
222404-26-4 97%
1g
$571 2023-03-04
Enamine
EN300-302498-0.1g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
0.1g
$32.0 2023-09-06
Enamine
EN300-302498-0.25g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
0.25g
$42.0 2023-09-06
Enamine
EN300-302498-0.5g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
0.5g
$74.0 2023-09-06
Enamine
EN300-302498-1.0g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
1g
$0.0 2023-06-07
Enamine
EN300-302498-2.5g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
2.5g
$198.0 2023-09-06
Enamine
EN300-302498-5.0g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
5.0g
$326.0 2023-02-25
Enamine
EN300-302498-10.0g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
10.0g
$535.0 2023-02-25
Enamine
EN300-302498-0.05g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
0.05g
$23.0 2023-09-06
Enamine
EN300-302498-1g
(4R)-2-[4-(dimethylamino)phenyl]-1,3-thiazolidine-4-carboxylic acid
222404-26-4
1g
$98.0 2023-09-06

Additional information on (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid

Introduction to (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 222404-26-4)

(4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 222404-26-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazolidine class, which is known for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its chiral center and the presence of a dimethylamino group, make it a subject of considerable interest in medicinal chemistry.

The molecular structure of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid consists of a thiazolidine ring system fused with a phenyl ring substituted with a dimethylamino group. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The thiazolidine moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced pharmacological properties compared to their racemic counterparts. The enantiomeric purity of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid is a critical factor that influences its biological activity and therapeutic efficacy. Research has demonstrated that the (R)-enantiomer often exhibits superior pharmacological effects with fewer side effects, making it a promising candidate for further development.

The synthesis of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to optimize the synthesis process. These methods not only improve the efficiency of production but also ensure the high quality of the final product.

One of the most compelling aspects of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid is its potential as a lead compound for drug discovery. The thiazolidine ring system provides a versatile platform for structural modifications, allowing chemists to explore various derivatives with tailored biological activities. Recent studies have highlighted its potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The dimethylamino group enhances solubility and bioavailability, making it an attractive candidate for oral administration.

The pharmacological profile of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid has been extensively studied in both preclinical and clinical settings. Preclinical studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties comparable to existing NSAIDs but with improved selectivity and reduced gastrointestinal side effects. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In clinical trials, patients treated with derivatives of this compound have shown promising results in reducing pain and inflammation without causing significant adverse effects. The enantiomeric purity of the active pharmaceutical ingredient (API) is a critical factor that ensures consistent therapeutic outcomes. Manufacturers must adhere to stringent quality control measures to maintain high enantiomeric purity throughout the production process.

The regulatory landscape for pharmaceutical compounds like (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid is governed by agencies such as the FDA and EMA. These regulatory bodies require comprehensive data on safety, efficacy, and quality before approving new drugs for market distribution. Companies developing this compound must navigate complex regulatory pathways to ensure compliance with international standards.

The future prospects of (4R)-2-4-(dimethylamino)phenyl-1,3-thiazolidine-4-carboxylic acid are bright, with ongoing research aimed at identifying new therapeutic applications and optimizing synthetic routes for cost-effective production. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical practice. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in next-generation therapeutics.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent